![molecular formula C14H25NO3 B3007640 Tert-butyl N-(3-tert-butyl-1-formylcyclobutyl)carbamate CAS No. 2580191-05-3](/img/structure/B3007640.png)
Tert-butyl N-(3-tert-butyl-1-formylcyclobutyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "Tert-butyl N-(3-tert-butyl-1-formylcyclobutyl)carbamate" is a chemical entity that belongs to the class of organic compounds known as carbamates. Carbamates are derived from carbamic acid and contain the functional group (-NHCOO-). They are used in a variety of applications, including as intermediates in organic synthesis, protective groups in chemistry, and more.
Synthesis Analysis
The synthesis of tert-butyl carbamates can be achieved through various methods. For instance, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared from aldehydes and tert-butyl N-hydroxycarbamate using sodium benzenesulfinate and formic acid in a methanol-water mixture, showcasing the versatility of carbamate synthesis . Additionally, the synthesis of related compounds such as (R)-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate from L-Serine through a multi-step process including esterification and protection reactions indicates the complexity and the potential for structural diversity within this class of compounds .
Molecular Structure Analysis
The molecular structure and vibrational frequencies of tert-butyl carbamates have been studied using various computational methods. For example, tert-butyl N-(thiophen-2yl)carbamate has been analyzed using density functional theory (DFT) and vibrational frequency analysis to determine optimized geometric parameters and vibrational frequencies, which are in good agreement with experimental data . Similarly, the structure and vibrational spectra of tert-butyl N-(2-bromocyclohex-2-enyl)-N-(2-furylmethyl)carbamate have been investigated using Hartree-Fock (HF) and DFT calculations, providing insights into the conformational stability of the molecule .
Chemical Reactions Analysis
Carbamates like this compound can undergo various chemical transformations. N-tert-butanesulfinyl imines, for example, are used as intermediates for the asymmetric synthesis of amines, demonstrating the reactivity of carbamate-related compounds in creating complex chiral structures . The reactivity of N-tert-butyl-1,2-diaminoethane with atmospheric carbon dioxide to form a zwitterionic ammonium carbamate salt further exemplifies the diverse reactivity of carbamate derivatives .
Physical and Chemical Properties Analysis
The physical and chemical properties of tert-butyl carbamates are influenced by their molecular structure. The crystal structure of a carbocyclic analogue of a protected β-d-2-deoxyribosylamine, which is a tert-butyl carbamate, confirms the relative substitution of the cyclopentane ring, indicating the importance of stereochemistry in determining the properties of these compounds . The chemoselective transformation of amino protecting groups via tert-butyldimethylsilyl carbamates also highlights the chemical properties of carbamates in synthetic applications10.
Scientific Research Applications
Synthesis and Intermediates in Organic Chemistry
Tert-butyl N-(3-tert-butyl-1-formylcyclobutyl)carbamate and its derivatives play a significant role as intermediates in organic synthesis. For instance, it has been used in the synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, showcasing its utility in constructing complex organic structures (Ober et al., 2004). Additionally, it serves as a key intermediate in the preparation of metabotropic glutamate receptor 5 agonists, demonstrating its applicability in medicinal chemistry (Sun et al., 2014).
Crystal Structure and Material Science
In the field of material science, the crystal structure of this compound derivatives has been studied, providing insights into molecular interactions and stabilization. For example, its isomorphous crystal structures with chlorodiacetylene and iododiacetylene derivatives reveal bifurcated hydrogen and halogen bonds involving the same carbonyl group, which is crucial for understanding molecular assembly and design (Baillargeon et al., 2017).
Catalysis and Reaction Mechanisms
This compound is also significant in studying reaction mechanisms and catalysis. For instance, its derivatives have been investigated for their ability to undergo metalation between nitrogen and silicon, which is a key reaction in organic synthesis (Sieburth et al., 1996). Additionally, it has been used in palladium-catalyzed synthesis processes, like the room-temperature Pd-catalyzed amidation of aryl bromides, showing its relevance in developing efficient synthetic methods (Bhagwanth et al., 2009).
properties
IUPAC Name |
tert-butyl N-(3-tert-butyl-1-formylcyclobutyl)carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO3/c1-12(2,3)10-7-14(8-10,9-16)15-11(17)18-13(4,5)6/h9-10H,7-8H2,1-6H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTQLTZMROYPMJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CC(C1)(C=O)NC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.